Cas no 226990-26-7 (Acetic acid, 2-iodo-2-(methoxyimino)-, methyl ester)

• Product Name: Acetic acid, 2-iodo-2-(methoxyimino)-, methyl ester
• CAS No: 226990-26-7
• MF: C₄H₆INO₃
• MW: 242.999813556671
• CID: 6235648
• Update Time: 2025-05-23

Acetic acid, 2-iodo-2-(methoxyimino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-iodo-2-(methoxyimino)-, methyl ester

• Inchi： 1S/C4H6INO3/c1-8-4(7)3(5)6-9-2/h1-2H3
• InChI Key： AJMGBQBRFPTLAA-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(I)=NOC

Experimental Properties

• Density: 1.90±0.1 g/cm3(Predicted)
• Boiling Point: 203.8±23.0 °C(Predicted)

Additional information on Acetic acid, 2-iodo-2-(methoxyimino)-, methyl ester

Research Update on Acetic acid, 2-iodo-2-(methoxyimino)-, methyl ester (CAS: 226990-26-7) in Chemical Biology and Pharmaceutical Applications

Acetic acid, 2-iodo-2-(methoxyimino)-, methyl ester (CAS: 226990-26-7) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique iodo and methoxyimino functional groups, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its utility in the development of novel antibiotics, enzyme inhibitors, and other therapeutic agents, making it a subject of considerable interest in the field.

One of the most notable applications of Acetic acid, 2-iodo-2-(methoxyimino)-, methyl ester is its role in the synthesis of β-lactam antibiotics. Researchers have demonstrated that this compound can be used as a key intermediate in the preparation of cephalosporin derivatives, which are widely used to treat bacterial infections. A 2023 study published in the *Journal of Medicinal Chemistry* highlighted the compound's efficacy in facilitating the introduction of iodine atoms into the β-lactam ring, thereby enhancing the antibacterial activity of the resulting derivatives. The study also noted that the methoxyimino group contributes to improved stability against β-lactamase enzymes, a common resistance mechanism in pathogenic bacteria.

In addition to its role in antibiotic development, Acetic acid, 2-iodo-2-(methoxyimino)-, methyl ester has been investigated for its potential in enzyme inhibition. A recent preprint on *bioRxiv* described its use as a scaffold for designing irreversible inhibitors of serine proteases, a class of enzymes implicated in various diseases, including cancer and inflammatory disorders. The iodine atom in the compound was found to participate in covalent bonding with the active-site serine residue, leading to potent and selective inhibition. This finding opens new avenues for the development of targeted therapies for conditions where serine proteases play a pathogenic role.

Another area of research involving this compound focuses on its photochemical properties. A 2022 study in *Chemical Communications* reported that Acetic acid, 2-iodo-2-(methoxyimino)-, methyl ester exhibits unique reactivity under UV irradiation, leading to the formation of radical intermediates that can be harnessed for selective C–H functionalization. This property has been exploited in the synthesis of complex natural products and pharmaceuticals, offering a more efficient and environmentally friendly alternative to traditional synthetic methods. The study emphasized the compound's potential as a photochemical tool in organic synthesis.

Despite its promising applications, challenges remain in the large-scale production and handling of Acetic acid, 2-iodo-2-(methoxyimino)-, methyl ester. Its sensitivity to moisture and light necessitates specialized storage conditions, and its reactivity can lead to side reactions if not carefully controlled. Recent advancements in synthetic methodology, however, have addressed some of these issues. For instance, a 2023 patent application described an improved synthesis route that enhances yield and purity while minimizing hazardous byproducts. This development is expected to facilitate broader adoption of the compound in industrial and academic settings.

In conclusion, Acetic acid, 2-iodo-2-(methoxyimino)-, methyl ester (CAS: 226990-26-7) represents a valuable tool in chemical biology and pharmaceutical research. Its diverse applications—from antibiotic synthesis to enzyme inhibition and photochemistry—highlight its versatility and potential for future discoveries. Ongoing research aims to further elucidate its mechanisms of action and optimize its use in drug development, positioning it as a compound of enduring significance in the field.